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Introduction

Chiral B-amino alcohols are a privileged class of organic compounds, distinguished by the
presence of both an amine and a hydroxyl group on adjacent carbon atoms, creating at least
two stereocenters. This specific arrangement is not merely a structural curiosity; it is the
cornerstone of their profound impact across the chemical sciences. Their stereochemistry is
frequently pivotal to their biological function, rendering the enantioselective synthesis of these
molecules a critical endeavor in medicinal chemistry and drug development.[1]

Enantiomerically pure 3-amino alcohols are indispensable building blocks (synthons) for the
pharmaceutical industry.[1] They are recurring structural motifs in a vast array of therapeutics,
including B-blockers, antiviral agents, and anticancer drugs.[1][2][3] For instance, the core of
many anti-HIV agents and the side chain of the potent anticancer drug Taxol are constructed
from chiral B-amino alcohol precursors.[4] Beyond their role as intermediates, they are highly
effective as chiral auxiliaries, ligands for asymmetric catalysis, and organocatalysts in their own
right, driving the creation of other chiral molecules with high stereoselectivity.[3][4][5][6][7][8]
This guide provides a comprehensive technical overview of the core strategies for synthesizing
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enantiomerically pure 3-amino alcohols, explores their key applications, and details the
analytical methods required for their characterization.

Part 1: Core Strategies for Asymmetric Synthesis

The controlled synthesis of a specific stereocisomer of a 3-amino alcohol is a paramount
challenge. Several powerful strategies have been developed, each with unique advantages.
The choice of method is often dictated by the desired structure, scalability, and available
starting materials.

Synthesis from the Chiral Pool

One of the most established methods for obtaining enantiopure -amino alcohols is to start with
a molecule that is already chiral and readily available in nature.

Concept: The "chiral pool" refers to the collection of inexpensive, enantiomerically pure natural
products like amino acids and sugars. The most direct approach involves the chemical
reduction of the carboxylic acid group of a natural a-amino acid to an alcohol, which directly
yields the corresponding chiral 3-amino alcohol.[1][9] This strategy elegantly transfers the
inherent chirality of the starting material to the product.

Causality in Experimental Choice: This method is chosen for its simplicity and the high
enantiopurity of the starting materials.[1] The primary limitation is that the structural diversity of
the resulting B-amino alcohols is confined to the side chains of the naturally occurring amino
acids.[1]

Workflow: Synthesis from the Chiral Pool
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Caption: General workflow for synthesizing a chiral f-amino alcohol from an a-amino acid.

Asymmetric Reduction of Prochiral Ketones

This strategy involves the creation of the chiral alcohol center through the stereoselective
reduction of a prochiral a-amino ketone.

Concept: The key is to use a chiral reducing agent or a catalyst that can differentiate between
the two faces of the ketone carbonyl group. The Corey-Bakshi-Shibata (CBS) reduction is a
classic example, employing an oxazaborolidine catalyst derived from a chiral amino alcohol
(like prolinol) to direct the approach of a borane reducing agent.[1] Asymmetric transfer
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hydrogenation (ATH) is another powerful technique, often using ruthenium or rhodium
complexes with chiral f-amino alcohol ligands to transfer hydrogen from a source like
isopropanol.[10][11]

Causality in Experimental Choice: These methods are selected for their predictable
stereochemical outcomes and generally high enantioselectivities (often >95% ee).[1] The
choice between different catalytic systems depends on the substrate's electronic and steric
properties. For instance, ATH is particularly effective for aromatic ketones and imines.[10][12]

Nucleophilic Ring-Opening of Epoxides

The reaction of an amine with an epoxide is a direct and atom-economical route to 3-amino
alcohols.

Concept: This method relies on the nucleophilic attack of an amine on one of the electrophilic
carbons of the epoxide ring. The reaction is stereospecific, proceeding with an inversion of
configuration at the carbon center being attacked.[2][3] To achieve enantioselectivity, one can
either start with a chiral epoxide or use a chiral catalyst to control the aminolysis of a racemic or
meso-epoxide.[13][14]

Causality in Experimental Choice: The choice of this method is driven by its directness. When
using unsymmetrical epoxides, regioselectivity becomes a critical factor. Nucleophilic attack
generally occurs at the less sterically hindered carbon atom.[2][3] Catalysts, such as those
based on chromium or iron, can be employed to not only control enantioselectivity but also to
enhance regioselectivity, particularly for benzylic carbons in aromatic epoxides.[13][14]

Modern Catalytic Approaches

Recent advances have introduced highly efficient and selective catalytic methods, including
biocatalysis and C-H functionalization.

Concept:

» Biocatalysis: Enzymes like amine dehydrogenases (AmDHs) and ketone reductases
(KREDSs) offer an environmentally friendly route.[1][15] Engineered AmDHs can catalyze the
asymmetric reductive amination of hydroxy ketones using inexpensive ammonia as the
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nitrogen source, operating under mild aqueous conditions and often achieving near-perfect
enantioselectivity (>99% ee).[1][16][17]

o Asymmetric C-H Amination: This cutting-edge strategy directly converts a C-H bond at the (3-
position of an alcohol into a C-N bond.[18][19] A "radical relay chaperone strategy," for
example, can transiently convert the alcohol into an imidate radical, which then undergoes
an intramolecular hydrogen atom transfer (HAT) to form a radical at the -position.[18][19]
This radical is then trapped by a chiral copper catalyst to form the C-N bond
enantioselectively.[18][19]

Causality in Experimental Choice: Biocatalytic methods are chosen for their exceptional
selectivity and sustainability ("green chemistry").[1] Asymmetric C-H amination is a powerful,
albeit complex, option that avoids the need for pre-functionalized substrates, offering novel
synthetic pathways to previously inaccessible structures.[19]

Table 1. Comparison of Key Synthetic Strategies
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Part 2: Applications in Catalysis and Drug
Development

The utility of chiral -amino alcohols stems directly from their bifunctional, stereodefined
structure.

Chiral Ligands and Auxiliaries

This is one of the most significant applications of chiral f-amino alcohols.[3][4]
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Expertise & Experience: The nitrogen and oxygen atoms of a 3-amino alcohol can chelate to a
metal center, forming a rigid, chiral environment. This forces reactants to approach the metal
catalyst from a specific trajectory, thereby inducing asymmetry in the product. They are
foundational to many catalytic processes, including:

o Asymmetric Transfer Hydrogenation (ATH): As ligands for ruthenium catalysts, they are
highly effective in the reduction of ketones and imines.[10] The rigidity of the ligand
backbone, such as in cis-1-amino-2-indanol, is crucial for achieving high enantioselectivity.
[10]

» Asymmetric Alkylation: They serve as powerful ligands for the enantioselective addition of
organozinc reagents to aldehydes, a key C-C bond-forming reaction.[20]

o Chiral Auxiliaries: Temporarily attached to a substrate, a chiral f-amino alcohol auxiliary (like
those derived from ephedrine or oxazolidinones) can direct the stereochemical course of a
reaction.[21][22] After the reaction, the auxiliary is cleaved and can often be recovered.[22]

Diagram: Catalytic Cycle of Asymmetric Transfer Hydrogenation
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Caption: Simplified catalytic cycle for Ru-catalyzed Asymmetric Transfer Hydrogenation.

Building Blocks for Pharmaceuticals

The [3-amino alcohol motif is a cornerstone in a multitude of biologically active molecules.[1][2]

Expertise & Experience: The precise spatial arrangement of the amine and hydroxyl groups is
often essential for binding to biological targets like enzymes and receptors.[1] Their presence is
critical in:

e [B-Adrenergic Blockers (3-Blockers): Used to manage cardiovascular disorders.[3]
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» Antiviral Agents: Key components of HIV protease inhibitors like Saquinavir.[2]

« Antibiotics: The vancomycin class of antibiotics contains a crucial aryl serine moiety, which is
a [3-amino alcohol derivative.[2]

« Antimalarial Drugs: Quinine and its analogues are cyclic amino alcohols.[3][8]

The development of a robust, scalable, and stereoselective synthesis for a key chiral 3-amino
alcohol intermediate is often the pivotal step that makes the large-scale production of such a
drug feasible.

Part 3: Characterization and Quality Control

The synthesis of a chiral molecule is incomplete without rigorous analysis to confirm its
structure and, critically, its enantiomeric purity.

Structural Confirmation

Standard spectroscopic techniques are used to confirm the chemical structure of the
synthesized [3-amino alcohol.

» Nuclear Magnetic Resonance (NMR): tH and 3C NMR spectroscopy are used to verify the
connectivity of atoms and the overall structure.

« Infrared (IR) Spectroscopy: Confirms the presence of key functional groups (O-H and N-H
stretches).

e Mass Spectrometry (MS): Determines the molecular weight and provides information on
fragmentation patterns.

Determination of Enantiomeric Purity

Establishing the enantiomeric excess (ee%) is the most crucial analytical step.

Trustworthiness: A self-validating protocol relies on a reliable method to quantify the ratio of the
two enantiomers. The gold standard is chiral chromatography.
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e Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and
reliable method. The sample is passed through a column containing a chiral stationary phase
(CSP). The two enantiomers interact differently with the CSP, causing them to travel through
the column at different rates and thus be detected as separate peaks. The ratio of the areas
of these two peaks directly gives the enantiomeric excess.

» Derivatization: For molecules that lack a strong UV chromophore, derivatization with a chiral
derivatizing reagent (e.g., Marfey's reagent) can be employed.[17] This converts the pair of
enantiomers into a pair of diastereomers, which can then be separated on a standard
(achiral) HPLC column.[23][24]

Experimental Protocol: Chiral HPLC Analysis

This protocol provides a general framework for determining the enantiomeric excess of a
synthesized [3-amino alcohol.

e Sample Preparation:

o Accurately weigh and dissolve a small amount (e.g., 1 mg) of the -amino alcohol sample
in the mobile phase solvent (e.g., 1 mL).

o Filter the sample through a 0.22 pum syringe filter to remove any particulate matter.
e Instrument Setup:
o Column: Select an appropriate chiral column (e.g., Daicel Chiralcel OD-H or similar).

o Mobile Phase: A typical mobile phase is a mixture of hexane and isopropanol, often with a
small amount of an amine additive (like diethylamine) to improve peak shape. The exact
ratio must be optimized for the specific analyte.

o Flow Rate: Set a flow rate appropriate for the column dimensions (e.g., 0.5 - 1.0 mL/min).

o Detector: UV detector set to a wavelength where the analyte absorbs (e.g., 210 nm or 254
nm).

o Temperature: Maintain a constant column temperature (e.g., 25 °C) for reproducibility.
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e Analysis:
o Inject a small volume (e.g., 5-10 pL) of the prepared sample.

o Separately, inject a sample of the racemic mixture of the 3-amino alcohol to identify the
retention times of both enantiomers.

o Record the chromatogram.

o Data Interpretation:
o Identify the peaks corresponding to the two enantiomers.
o Integrate the area under each peak (Areai and Areaz).

o Calculate the enantiomeric excess (ee%) using the formula: ee% = |(Areax - Areaz) /
(Areax + Areaz)| * 100

Trustworthiness: The protocol is self-validating through the initial analysis of the racemate,
which confirms the column's ability to separate the enantiomers and establishes their
respective retention times. Consistent system suitability checks ensure the reliability of the
quantitative results.

Conclusion and Future Outlook

Chiral 3-amino alcohols are, and will continue to be, molecules of immense importance in
synthetic and medicinal chemistry. While traditional synthetic methods remain valuable, the
future of the field lies in the development of more efficient, sustainable, and versatile catalytic
strategies. The rise of biocatalysis and the advent of powerful C-H functionalization techniques
are rapidly expanding the synthetic toolbox, allowing for the creation of novel 3-amino alcohol
structures with unprecedented efficiency.[1][19] As our understanding of asymmetric catalysis
deepens, so too will our ability to design and synthesize the next generation of life-saving
therapeutics, many of which will undoubtedly be built upon the chiral scaffold of the 3-amino
alcohol.

References

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://pdf.benchchem.com/31/discovery_and_synthesis_of_chiral_amino_alcohols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7390680/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Métro, T.-X., Pardo, D. G., & Cossy, J. (2007). Highly Enantioselective Synthesis of B-Amino
Alcohols: A Catalytic Version. The Journal of Organic Chemistry, 72(17), 6556—6561.
Available from: [Link]

Bhagavathula, D. S., Boddeti, G., & Venu, R. (2017). A Brief Review on Synthesis of 3-amino
Alcohols by Ring Opening of Epoxides. Modern Chemistry & Applications, 5(2). Available
from: [Link]

ResearchGate. (n.d.). Examples of -Amino Alcohol-containing Chiral Ligands and
Auxiliaries. Available from: [Link]

Métro, T.-X., Appenzeller, J., Pardo, D. G., & Cossy, J. (2006). Highly Enantioselective
Synthesis of 3-Amino Alcohols. Organic Letters, 8(16), 3509—3512. Available from: [Link]

ResearchGate. (n.d.). Highly Enantioselective Synthesis of 3-Amino Alcohols | Request PDF.
Available from: [Link]

Ahmad, M., Ali, I., Harrath, A. H., Al-Arifi, M. N., & Bhushan, R. (2015). Rapid, Robust and
Ultra-Sensitive HPLC Enantioseparation of 3-Amino Alcohols. Journal of Chromatographic
Science, 53(8), 1346-1354. Available from: [Link]

Stache, E. E., Bume, D. D., & Rovis, T. (2020). Enantioselective radical C-H amination for
the synthesis of 3-amino alcohols. Nature, 582(7812), 373-378. Available from: [Link]

Diva Portal. (n.d.). Development and Application of New Chiral 3-Amino Alcohols in
Synthesis and Catalysis. Available from: [Link]

Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for
Development of Pharmaceuticals. Biomolecules, 3(4), 741-777. Available from: [Link]

Bhagavathula, D. S., Boddeti, G., & Venu, R. (2020). A Brief Review on Synthesis of 3-amino
Alcohols by Ring Opening of Epoxides. Modern Chemistry & Applications, 5(2). Available
from: [Link]

Jacobsen, E. N., Kakiuchi, F., Konsler, R. G., Larrow, J. F., & Tokunaga, M. (2004).
Asymmetric Aminolysis of Aromatic Epoxides: A Facile Catalytic Enantioselective Synthesis
of anti-B-Amino Alcohols. Organic Letters, 6(13), 2221-2224. Available from: [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://doi.org/10.1021/jo071028x
https://www.longdom.org/open-access/a-brief-review-on-synthesis-of-amino-alcohols-by-ring-opening-of-epoxides-2329-6798-1000219.pdf
https://www.researchgate.net/figure/Examples-of-b-Amino-Alcohol-containing-Chiral-Ligands-and-Auxiliaries_fig3_267740214
https://doi.org/10.1021/ol061327j
https://www.researchgate.net/publication/7370395_Highly_Enantioselective_Synthesis_of_b-Amino_Alcohols
https://academic.oup.com/chromsci/article/53/8/1346/300185
https://www.nature.com/articles/s41586-020-2378-0
http://www.diva-portal.org/smash/record.jsf?pid=diva2%3A168925&dswid=-4739
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4030968/
https://www.longdom.org/open-access/a-brief-review-on-synthesis-of-amino-alcohols-by-ring-opening-of-epoxides-2329-6798-1000219.pdf
https://pubs.acs.org/doi/10.1021/ol049283f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Tong, F., Qin, Z., Wang, H., Jiang, Y., Li, J., Ming, H., Qu, G., Xiao, Y., & Sun, Z. (2022).
Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli.
Frontiers in Bioengineering and Biotechnology, 9, 809477. Available from: [Link]

Liu, K., Wang, M., Wu, M., Li, C., Xu, J.-H., & Zheng, G.-W. (2025). Stereoselective
Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization. ACS Omega.
Available from: [Link]

Alonso, 1., Nicasio, M. C., & Pérez, P. J. (2012). Chiral f-Amino Alcohols as Ligands for the
Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines.
Molecules, 17(1), 633-645. Available from: [Link]

Begum, Z., Sannabe, H., Seki, C., Okuyama, Y., Kwon, E., Uwai, K., Tokiwa, M., Tokiwa, S.,
Takeshita, M., & Nakano, H. (2020). Simple primary 3-amino alcohols as organocatalysts for
the asymmetric Michael addition of -keto esters to nitroalkenes. RSC Advances, 10(73),
45044-45052. Available from: [Link]

Palomo, C., Oiarbide, M., & Garcia, J. M. (2002). a-Amino Acids, -Amino Alcohols and
Related Compounds as Chiral Auxiliaries, Ligands and Catalysts in the Asymmetric Aldol
Reaction. Current Organic Chemistry, 6(11), 971-1005. Available from: [Link]

Nakano, H., Owolabi, I. A., Chennapuram, M., et al. (n.d.). B-Amino alcohol organocatalysts
for asymmetric additions. Tohoku University. Available from: [Link]

Hu, H., & Wang, Z. (2023). Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for (3-
Amino Alcohol Synthesis. Journal of the American Chemical Society, 145(38), 20775-20781.
Available from: [Link]

Open Access Journals. (n.d.). EXTENDED ABSTRACT. Available from: [Link]

ResearchGate. (n.d.). Examples of -amino alcohols containing chiral auxiliaries are
various... Available from: [Link]

Stache, E. E., Bume, D. D., & Rovis, T. (2020). Enantioselective radical C—H amination for
the synthesis of 3-amino alcohols. Nature, 582(7812), 373-378. Available from: [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.frontiersin.org/articles/10.3389/fbioe.2021.809477/full
https://pubs.acs.org/doi/10.1021/acsomega.5c00678
https://www.mdpi.com/1420-3049/17/1/633
https://pubs.rsc.org/en/content/articlelanding/2020/ra/d0ra09062a
https://www.ingentaconnect.com/content/ben/coc/2002/00000006/00000011/art00001
https://tohoku.pure.elsevier.com/en/publications/%CE%B2-amino-alcohol-organocatalysts-for-asymmetric-additions
https://pubs.acs.org/doi/10.1021/jacs.3c07083
https://www.openaccessjournals.com/articles/a-brief-review-on-synthesis-of-amino-alcohols-by-ring-opening-of-epoxides.pdf
https://www.researchgate.net/figure/Examples-of-b-amino-alcohols-containing-chiral-auxiliaries-are-various-Sphingoid-bases_fig1_328761271
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7854619/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Bhushan, R., & Lal, M. (2012). Enantioseparation of Amino Alcohols by Reversed-Phase
High-Performance Liquid Chromatography Using Cyanuric Chloride. Chromatographia, 75(7-
8), 413-421. Available from: [Link]

e Reddy, V. G., Kumar, V., & Kant, R. (2019). Organocatalytic Enantioselective Mannich
Reaction: Direct Access to Chiral B-Amino Esters. ACS Omega, 4(1), 2117-2124. Available
from: [Link]

o Patel, R. N. (2013). Biocatalytic synthesis of chiral alcohols and amino acids for development
of pharmaceuticals. Biomolecules, 3(4), 741-777. Available from: [Link]

o Wikipedia. (n.d.). Chiral auxiliary. Available from: [Link]

o Wimmer, L., & Wolf, C. (2021). Rapid organocatalytic chirality analysis of amines, amino
acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Chemical
Science, 12(23), 8049-8056. Available from: [Link]

e Google Patents. (n.d.). A novel method for synthesis of optically pure beta-amino alcohols.

o ResearchGate. (2025). (PDF) -Amino Alcohol Organocatalysts for Asymmetric Additions.
Available from: [Link]

e CNR-IRIS. (2025). Development of New Chiral Amino Alcohol Ligand for the Asymmetric
Transfer Hydrogenation of Ketones and Its Immobilization Onto. Available from: [Link]

o Kumar, P., & Singh, A. (2016). Enantioselective syntheses of 3-amino alcohols catalyzed by
recyclable chiral Fe(iii) metal complex. RSC Advances, 6(96), 93902-93909. Available from:
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://link.springer.com/article/10.1007/s10337-012-2210-9
https://pubs.acs.org/doi/10.1021/acsomega.8b03043
https://pubmed.ncbi.nlm.nih.gov/24970190/
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://pubs.rsc.org/en/content/articlelanding/2021/sc/d1sc02061a
https://www.researchgate.net/publication/280931980_b-Amino_Alcohol_Organocatalysts_for_Asymmetric_Additions
https://www.iris.cnr.it/handle/11315/285526
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra20624a
https://www.benchchem.com/product/b13264721?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/31/discovery_and_synthesis_of_chiral_amino_alcohols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. rroij.com [rroij.com]
3. openaccessjournals.com [openaccessjournals.com]
4. researchgate.net [researchgate.net]

5. Simple primary 3-amino alcohols as organocatalysts for the asymmetric Michael addition
of B-keto esters to nitroalkenes - RSC Advances (RSC Publishing)
DOI:10.1039/DORA09041G [pubs.rsc.org]

6. a-Amino Acids, B-Amino Alcohols and Related Compounds a...: Ingenta Connect
[ingentaconnect.com]

7. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
8. aapep.bocsci.com [aapep.bocsci.com]

9. researchgate.net [researchgate.net]

10. mdpi.com [mdpi.com]

11. iris.cnr.it [iris.cnr.it]

12. uu.diva-portal.org [uu.diva-portal.org]

13. pubs.acs.org [pubs.acs.org]

14. Enantioselective syntheses of 3-amino alcohols catalyzed by recyclable chiral Fe(iii)
metal complex - RSC Advances (RSC Publishing) [pubs.rsc.org]

15. Biocatalytic synthesis of chiral alcohols and amino acids for development of
pharmaceuticals - PubMed [pubmed.ncbi.nim.nih.gov]

16. Frontiers | Biosynthesis of Chiral Amino Alcohols via an Engineered Amine
Dehydrogenase in E. coli [frontiersin.org]

17. pubs.acs.org [pubs.acs.org]

18. Enantioselective radical C-H amination for the synthesis of 3-amino alcohols - PubMed
[pubmed.ncbi.nim.nih.gov]

19. Enantioselective radical C—H amination for the synthesis of 3-amino alcohols - PMC
[pmc.ncbi.nlm.nih.gov]

20. Chiral 3-Amino Alcohol | TCI EUROPE N.\V. [tcichemicals.com]
21. solutions.bocsci.com [solutions.bocsci.com]

22. Chiral auxiliary - Wikipedia [en.wikipedia.org]

23. academic.oup.com [academic.oup.com]

24. akjournals.com [akjournals.com]

© 2026 BenchChem. All rights reserved. 15/16 Tech Support


https://www.rroij.com/open-access/a-brief-review-on-synthesis-of-amino-alcohols-by-ring-opening-ofepoxides-.pdf
https://www.openaccessjournals.com/articles/a-brief-review-on-synthesis-of-amino-alcohols-by-ring-opening-of-epoxides.pdf
https://www.researchgate.net/figure/Examples-of-b-Amino-Alcohol-containing-Chiral-Ligands-and-Auxiliaries_fig3_318100386
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09041g
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09041g
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09041g
https://www.ingentaconnect.com/contentone/ben/coc/2005/00000009/00000003/art00001?crawler=true
https://www.ingentaconnect.com/contentone/ben/coc/2005/00000009/00000003/art00001?crawler=true
https://tohoku.elsevierpure.com/en/publications/%CE%B2-amino-alcohol-organocatalysts-for-asymmetric-additions/
https://aapep.bocsci.com/amino-acids/amino-alcohol-3253.html
https://www.researchgate.net/publication/318100386_A_Brief_Review_on_Synthesis_of_b-amino_Alcohols_by_Ring_Opening_of_Epoxides
https://www.mdpi.com/2076-3417/2/1/1
https://iris.cnr.it/retrieve/b0f9f7ba-f38c-4d93-9a62-242d081a064d/Chirality%20-%202025%20-%20Primitivo%20-%20Development%20of%20New%20Chiral%20Amino%20Alcohol%20Ligand%20for%20the%20Asymmetric%20Transfer%20Hydrogenation%20of.pdf
https://uu.diva-portal.org/smash/get/diva2:160829/FULLTEXT01.pdf
https://pubs.acs.org/doi/10.1021/ol049372t
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c5ra23600b
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c5ra23600b
https://pubmed.ncbi.nlm.nih.gov/24970190/
https://pubmed.ncbi.nlm.nih.gov/24970190/
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2021.778584/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2021.778584/full
https://pubs.acs.org/doi/10.1021/acsomega.5c01864
https://pubmed.ncbi.nlm.nih.gov/32572164/
https://pubmed.ncbi.nlm.nih.gov/32572164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7390680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7390680/
https://www.tcichemicals.com/CH/en/support-download/tcimail/application/107-22
https://www.solutions.bocsci.com/chiral-auxiliary.htm
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://academic.oup.com/chromsci/article-abstract/53/8/1366/313113
https://akjournals.com/view/journals/1326/26/3/article-p413.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Chiral -Amino Alcohols: A Technical Guide to
Synthesis, Application, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13264721/docs#chiral-amino-alcohols-a-technical-
guide-to-synthesis-application-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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